N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C22H24N2O3S2/c1-16-9-10-20(27-2)22(14-16)29(25,26)23-15-19(21-8-5-13-28-21)24-12-11-17-6-3-4-7-18(17)24/h3-10,13-14,19,23H,11-12,15H2,1-2H3
• InChI Key: XTSKEWYMXFTMTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol
• CAS No.: 898407-51-7

Description

N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H24N2O3S2 and its molecular weight is 428.57. The purity is usually 95%.
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Scientific Research Applications

Indoles in Scientific Research

Indoles, including tryptamine derivatives, have been studied for their psychoactive properties and potential in altering states of consciousness in humans. Such compounds are often investigated for their binding affinity to serotonin receptors, which can influence various neurological processes. Research on N,N-dialkylated tryptamines highlights the importance of structural modifications to enhance or understand their psychoactive effects, suggesting a potential area of application for similar compounds in neuropharmacology and therapeutic interventions for psychiatric disorders (Brandt & Martins, 2010).

Thiophenes in Environmental and Health Studies

Thiophenes, particularly those related to environmental pollutants such as brominated flame retardants, are of concern due to their persistence and potential toxic effects. Studies on novel brominated flame retardants (NBFRs) have focused on their occurrence in indoor environments and consumer products, highlighting the need for further research on their environmental fate and toxicity (Zuiderveen et al., 2020). Additionally, the biodegradation of condensed thiophenes found in petroleum is a significant area of research, addressing the environmental impact of organosulfur compounds and the development of bioremediation strategies (Kropp & Fedorak, 1998).

Sulfonamides in Medicinal Chemistry

Sulfonamides, including various aminobenzenesulfonamide derivatives, have been synthesized and evaluated for their potential in creating novel pharmaceuticals and functional molecules. Research in this area focuses on developing new synthesis methods and characterizing the biological activity of sulfonamide-containing compounds, indicating their relevance in drug design and development (Kaneda, 2020).